Cas no 115835-43-3 (2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole)

• Product Name: 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole
• CAS No: 115835-43-3
• MF: C₁₄H₁₀ClFN₂
• MW: 260.694005489349
• CID: 5941094
• PubChem ID: 21248416
• Update Time: 2025-06-09

2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(chloromethyl)-1-(3-fluorophenyl)-
• 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole
• EN300-14435338
• 1-(3-fluorophenyl)-2-chloromethylbenzimidazole
• 115835-43-3
• GWBGRYRQWMFHKH-UHFFFAOYSA-N
• SCHEMBL10368078

• Inchi： 1S/C14H10ClFN2/c15-9-14-17-12-6-1-2-7-13(12)18(14)11-5-3-4-10(16)8-11/h1-8H,9H2
• InChI Key： GWBGRYRQWMFHKH-UHFFFAOYSA-N
• SMILES： C1(CCl)N(C2=CC=CC(F)=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 260.0516542g/mol
• Monoisotopic Mass: 260.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 413.0±55.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)

Additional information on 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole

2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole: A Comprehensive Overview

2-(Chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole, with the CAS number 115835-43-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, a fluorophenyl substituent, and a benzodiazole core. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting central nervous system (CNS) disorders.

The benzodiazole scaffold is well-known for its pharmacological properties, including anxiolytic, sedative, muscle relaxant, and anticonvulsant effects. The introduction of the chloromethyl and fluorophenyl groups to this scaffold can significantly alter the compound's biological activity and pharmacokinetic properties. Recent studies have shown that these modifications can enhance the compound's ability to cross the blood-brain barrier (BBB), thereby improving its efficacy in treating CNS disorders.

In terms of synthetic chemistry, the preparation of 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole involves several key steps. The synthesis typically begins with the formation of a benzodiazole core through a condensation reaction between an appropriate amine and an ester or acid chloride. The subsequent introduction of the chloromethyl group can be achieved through a variety of methods, such as nucleophilic substitution or electrophilic addition reactions. The fluorination step to introduce the fluorophenyl substituent is often carried out using selective fluorinating agents like Selectfluor or N-fluorobenzenesulfonimide (NFSI).

The biological activity of 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent binding affinity to various receptors, including GABAA receptors and serotonin receptors. These interactions are crucial for its anxiolytic and antidepressant effects. In vivo studies have further confirmed its efficacy in animal models of anxiety and depression, showing significant reductions in anxiety-like behaviors and depressive symptoms.

Beyond its therapeutic potential, 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole has also been investigated for its use as a tool compound in chemical biology research. Its ability to modulate specific receptor subtypes makes it valuable for probing the functional roles of these receptors in various physiological processes. For instance, recent studies have utilized this compound to investigate the role of GABAA receptors in neurodevelopmental disorders such as autism spectrum disorder (ASD) and schizophrenia.

The pharmacokinetic properties of 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole are another important aspect of its profile. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the BBB efficiently is particularly noteworthy, as it ensures that sufficient concentrations reach the brain to exert therapeutic effects. Additionally, studies have demonstrated that this compound has a relatively long half-life, which may contribute to its sustained efficacy.

In conclusion, 2-(chloromethyl)-1-(3-fluorophenyl)-1H-1,3-benzodiazole, CAS number 115835-43-3, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for CNS disorders. Ongoing research continues to explore its full potential and refine its use in clinical settings.